alpha,alpha-Dimethyl-4-tert-butylbenzeneacetonitrile
Description
“alpha,alpha-Dimethyl-4-tert-butylbenzeneacetonitrile” is an organic compound that likely contains a benzene ring (an aromatic ring), a nitrile group (-CN), and a tert-butyl group (a type of alkyl group) based on its name .
Molecular Structure Analysis
The compound likely has a complex three-dimensional structure due to the presence of the benzene ring and various attached groups. The benzene ring contributes to the compound’s stability and reactivity due to its aromatic nature .Chemical Reactions Analysis
The compound’s reactivity would be influenced by the presence of the nitrile group, which is polar and can participate in various reactions. The tert-butyl group could also influence the compound’s reactivity .Physical And Chemical Properties Analysis
The physical and chemical properties of this compound would depend on its precise molecular structure. Factors such as polarity, molecular weight, and functional groups (like the nitrile group and tert-butyl group) would influence properties like solubility, melting/boiling points, and reactivity .Scientific Research Applications
Organic Synthesis
This compound is used as an important raw material and intermediate in organic synthesis . It plays a crucial role in the creation of various complex organic compounds.
Pharmaceuticals
In the pharmaceutical industry, this compound is used as a raw material and intermediate . It can be used in the synthesis of various drugs, contributing to the development of new treatments and therapies.
Agrochemicals
This compound is also used in the production of agrochemicals . It can be used to synthesize pesticides, herbicides, and other agricultural chemicals.
Dyestuff
In the dyestuff industry, this compound serves as a key intermediate . It can be used in the production of various dyes and pigments.
Paint Industry
A similar compound, 4-tert-Butylphenyl glycidyl ether, is used in the paint industry and serves as an organic coating in paint, boat paint, and building coating material .
Nanotechnology Application in Nuclear Medicine
Recent advances in the field of nanotechnology application in nuclear medicine have seen the development of nanoconstructs that can be used as carriers for immobilising alpha (α)-emitters in targeted drug delivery . While not directly mentioned, it’s plausible that similar compounds could be used in this context.
Polyimides
A rigid aromatic diamine monomer containing di-tert-butylbenzene and dimethyl groups was successfully synthesized and used to prepare a series of novel polyimides . These polyimides exhibited high solubility and good membrane forming ability, and showed promising results in gas separation properties .
Radiation Therapy
While not directly mentioned, it’s plausible that similar compounds could be used in radiation therapy. For instance, radionuclides can be conjugated to a targeting vector, which can be achieved by coupling suitable radionuclides to antibodies, antibody fragments, nanobodies or small peptides that bind cell surface receptors or other proteins specifically overexpressed by cancer cells .
properties
IUPAC Name |
2-(4-tert-butylphenyl)-2-methylpropanenitrile |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C14H19N/c1-13(2,3)11-6-8-12(9-7-11)14(4,5)10-15/h6-9H,1-5H3 |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
XYGURMFNVKMOLN-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C)(C)C1=CC=C(C=C1)C(C)(C)C#N |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C14H19N |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
201.31 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
alpha,alpha-Dimethyl-4-tert-butylbenzeneacetonitrile | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
![N-[2-(cyclohexen-1-yl)ethyl]-4-[(6-morpholin-4-yl-4-oxo-2-sulfanylidene-1H-quinazolin-3-yl)methyl]benzamide](/img/no-structure.png)
![N-(4-Chloro-2-fluorophenyl)-2-(1-oxo-7,8,9,10-tetrahydropyrazino[1,2-b]indazol-2-yl)acetamide](/img/structure/B2650208.png)
![N-{[2-(prop-2-en-1-yloxy)phenyl]methyl}-2,3-dihydro-1,4-benzodioxin-6-amine hydrochloride](/img/structure/B2650210.png)
![2-Chloro-N-(2-methyl-[1,2,4]triazolo[1,5-a]pyridin-8-yl)acetamide](/img/structure/B2650216.png)
![1'-(2,4-Dichlorobenzoyl)spiro[chroman-2,4'-piperidin]-4-one](/img/structure/B2650219.png)